BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial safety and handling precautions for
Sodium tetrachloroaurate(lll) hydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Sodium tetrachloroaurate(lll)
Compound Name:
hydrate

Cat. No.: B1603453

For Researchers, Scientists, and Drug
Development Professionals

This guide provides comprehensive safety and handling information for Sodium
tetrachloroaurate(lll) hydrate (Na[AuCls]-xH20), a compound frequently utilized in chemical
synthesis, nanoparticle formulation, and various applications within drug development. Due to
its hazardous properties, strict adherence to safety protocols is imperative to ensure personnel
safety and prevent environmental contamination.

Hazard Identification and Classification

Sodium tetrachloroaurate(lll) hydrate is classified as a hazardous substance. The primary
routes of exposure are inhalation, skin contact, and eye contact.[1] Ingestion is also a potential
route of exposure. The compound is corrosive and can cause severe skin burns and eye
damage.[2][3] It is also harmful if swallowed and may cause respiratory irritation.[3][4]

GHS Hazard Statements:
e H290: May be corrosive to metals.[4]
e H302: Harmful if swallowed.[4]

o H314/H315: Causes severe skin burns and eye damage / Causes skin irritation.[3][4]
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H317: May cause an allergic skin reaction.

H318/H319: Causes serious eye damage / Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[4]

H412: Harmful to aquatic life with long lasting effects.[2]

Hazard Pictograms:

Quantitative Data Summary

While specific quantitative toxicological data such as LD50 and LC50 values for Sodium
tetrachloroaurate(lll) hydrate are not readily available in published literature, the following
physical and chemical properties have been documented.[5]

Property Value Reference

NaAuCla-xH20 (commonly

Molecular Formula ) [4]
dihydrate)

Molecular Weight 397.8 g/mol (for dihydrate) [4]
Yellow to orange crystalline

Appearance [1]
powder

Melting Point 100°C (decomposes) [1]

Density 0.8 g/cm3 [1]

Solubility in Water 150 g/100 mL at 10°C [1]

Odor Faint chlorine odor [1]

Experimental Protocols: Safe Handling and Use

Adherence to the following protocols is critical when working with Sodium
tetrachloroaurate(lll) hydrate.

3.1. Engineering Controls and Personal Protective Equipment (PPE)
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» Ventilation: All handling of the solid compound and its solutions must be conducted in a
certified chemical fume hood to minimize inhalation exposure.[6]

e Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to
protect against splashes and dust.[6]

o Skin Protection: A lab coat, chemical-resistant apron, or coveralls should be worn.[6]
Impermeable gloves (e.g., nitrile, neoprene) must be worn for all contact.[1]

» Respiratory Protection: In situations where dust may be generated and engineering controls
are insufficient, a NIOSH-approved respirator with appropriate cartridges for acid
gas/chlorine is required.[7]

3.2. Protocol for Weighing and Solution Preparation

Sodium tetrachloroaurate(lll) hydrate is hygroscopic (absorbs moisture from the air) and
light-sensitive.[8]

» Preparation: Before weighing, ensure all glassware (e.g., beaker, flask) is clean and dry. It is
advisable to oven-dry glassware and allow it to cool in a desiccator.

e Weighing:
o Conduct all weighing operations within a chemical fume hood.
o To minimize exposure to air, use a stoppered weighing bottle.
o Tare the balance with the empty, sealed weighing bottle.

o Quickly add the desired amount of Sodium tetrachloroaurate(lll) hydrate to the bottle
and reseal it.

o Record the mass.
e Dissolution:

o In the fume hood, add the solvent (e.g., deionized water) to a suitable flask.
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o Carefully and slowly add the weighed solid to the solvent while stirring to facilitate
dissolution.

o Keep the container covered as much as possible during dissolution to prevent
contamination and exposure.

o Storage of Solutions: Store prepared solutions in clearly labeled, tightly sealed, light-
protecting (amber) containers.

Storage and Disposal

o Storage: Store Sodium tetrachloroaurate(lll) hydrate in its original, tightly sealed,
corrosion-resistant container in a cool, dry, and well-ventilated area.[2][4] It should be stored
away from incompatible materials such as organic solvents, acids, bases, ammonia, and
zinc.[1] The storage area should be locked.[4]

o Disposal: All waste containing Sodium tetrachloroaurate(lll) hydrate must be treated as
hazardous waste.[9] Collect all solid and liquid waste in clearly labeled, sealed containers.[9]
Dispose of the waste through a licensed hazardous waste disposal company in accordance
with local, state, and federal regulations.[4] Do not allow the material to enter drains or the
environment.[1]

Emergency Procedures and First Aid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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